Cas no 2003028-99-5 (4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide)

• Product Name: 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide
• CAS No: 2003028-99-5
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 5721001
• PubChem ID: 121203094
• Update Time: 2025-06-12

4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• AKOS026711323
• F1907-6956
• 4-(hydroxymethyl)-4-methylpiperidine-1-carboximidamide
• 2003028-99-5
• 1-Piperidinecarboximidamide, 4-(hydroxymethyl)-4-methyl-
• 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide

• Inchi： 1S/C8H17N3O/c1-8(6-12)2-4-11(5-3-8)7(9)10/h12H,2-6H2,1H3,(H3,9,10)
• InChI Key： FNMAEJMSSAMCQM-UHFFFAOYSA-N
• SMILES： OCC1(C)CCN(C(=N)N)CC1

Computed Properties

• Exact Mass: 171.137162174g/mol
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 280.8±32.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide

Introduction to 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide (CAS No. 2003028-99-5)

4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide (CAS No. 2003028-99-5) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide.

The chemical structure of 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide is defined by its piperidine ring, which is a six-membered nitrogen-containing heterocycle. The presence of a hydroxymethyl group and a methyl group on the piperidine ring, along with the carboximidamide functional group, imparts unique physicochemical properties to this compound. These structural features contribute to its solubility, stability, and reactivity, making it an attractive molecule for further investigation.

In terms of synthesis, 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 4-hydroxymethyl-4-methylpiperidine with an appropriate carboxylic acid or acid chloride to form the corresponding amide. Subsequent treatment with ammonia or an amine derivative leads to the formation of the carboximidamide moiety. Recent advancements in synthetic methodologies have also explored the use of green chemistry principles to optimize the yield and reduce environmental impact.

The biological activities of 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide have been extensively studied in various in vitro and in vivo models. Research has shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, studies have demonstrated its ability to modulate neurotransmitter systems, suggesting potential applications in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

One of the key areas of interest in the study of 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide is its interaction with specific receptors and enzymes. For instance, it has been found to act as a selective agonist for certain G protein-coupled receptors (GPCRs), which are important targets in drug discovery. This selectivity can be leveraged to develop more targeted therapies with reduced side effects. Furthermore, its ability to inhibit specific enzymes involved in inflammatory pathways has been explored as a mechanism for its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

In addition to its therapeutic applications, 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide has also been investigated for its use as a research tool in biochemical and pharmacological studies. Its unique properties make it a valuable probe for understanding the mechanisms underlying various biological processes and diseases. For example, it has been used to study receptor-ligand interactions and signal transduction pathways in cell culture models.

The future prospects for 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, 4-(Hydroxymethyl)-4-methylpiperidine-1-carboximidamide (CAS No. 2003028-99-5) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of focus for scientists and clinicians alike. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.